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Compound of Interest

Compound Name: Glycerol triacrylate

Cat. No.: B1606481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the water solubility of glycerol triacrylate
and its commonly used derivative, propoxylated glycerol triacrylate. This document adheres

to stringent requirements for data presentation, experimental protocols, and visualization to

support research, development, and safety assessments.

Quantitative Solubility Data
The aqueous solubility of glycerol triacrylate and its propoxylated form is a critical parameter

in various applications, influencing its environmental fate, bioavailability, and formulation

characteristics. The available quantitative data are summarized in the table below. It is

important to note that while data for propoxylated glycerol triacrylate is well-established,

specific quantitative water solubility data for unpropoxylated glycerol triacrylate is not readily

available in the reviewed literature, with safety data sheets often stating "no data available."

This suggests a potential data gap for the pure substance.
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Compound CAS Number
Water
Solubility

Temperature Method

Propoxylated

Glycerol

Triacrylate

52408-84-1
1.2 g/L (1200

mg/L)[1][2][3][4]
20°C[1][2][3][4]

OECD Guideline

105 (or

equivalent)

Glycerol

Triacrylate
5459-38-1 No data available - -

Experimental Protocol: Determination of Water
Solubility (OECD Guideline 105 - Flask Method)
The determination of water solubility for compounds like propoxylated glycerol triacrylate,

which have a solubility above 10-2 g/L, is typically performed using the "Flask Method" as

described in the OECD Guideline 105.[5][6][7][8] This method is designed to determine the

saturation mass concentration of a substance in water at a given temperature.

Principle
A surplus of the test substance is agitated in water at a specific temperature for a sufficient

period to reach equilibrium. The resulting saturated solution is then separated from the

undissolved substance, and the concentration of the substance in the aqueous phase is

determined by a suitable analytical method.

Materials and Equipment
Test Substance: Propoxylated Glycerol Triacrylate (as pure as possible)

Reagent Water: Distilled or deionized water of high purity

Glass Vessels with Stoppers: Erlenmeyer flasks or similar, of sufficient volume

Constant Temperature Bath/Shaker: Capable of maintaining the test temperature (e.g., 20°C

± 0.5°C)

Centrifuge: To aid in the separation of undissolved material
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Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or another

suitable method for quantifying the analyte in the aqueous phase.

Standard Laboratory Glassware and Utensils

Step-by-Step Procedure
Preliminary Test: An initial estimation of the solubility is performed to determine the

appropriate amount of test substance and the time required to reach equilibrium. This can be

done by adding increasing amounts of the substance to a fixed volume of water and

observing dissolution.

Sample Preparation: A quantity of the test substance in excess of its estimated solubility is

added to a flask containing a known volume of water.

Equilibration: The flasks are sealed and placed in a constant temperature shaker bath. They

are agitated at a constant temperature (e.g., 20°C) for a period determined in the preliminary

test to be sufficient to reach equilibrium (typically 24 to 48 hours). It is recommended to test

at least three replicate flasks.

Phase Separation: After equilibration, the flasks are removed from the shaker. To separate

the undissolved substance from the saturated aqueous solution, the samples are centrifuged

at the test temperature.

Sample Analysis: A known volume of the clear, supernatant aqueous phase is carefully

removed from each flask. The concentration of propoxylated glycerol triacrylate in each

sample is then determined using a validated analytical method, such as HPLC with UV

detection.

Data Analysis: The water solubility is reported as the average concentration from the

replicate flasks, typically in g/L or mg/L, at the specified temperature.

Visualizations: Workflows and Signaling Pathways
To further elucidate the context of glycerol triacrylate's application and potential biological

interactions, the following diagrams are provided.
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Industrial Workflow of Propoxylated Glycerol Triacrylate
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Caption: Industrial workflow for propoxylated glycerol triacrylate.
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UV Curing Process of Triacrylate Monomers
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Caption: UV curing process of triacrylate monomers.
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Mechanism of Skin Sensitization by Acrylate Monomers
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Caption: Mechanism of skin sensitization by acrylate monomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1606481?utm_src=pdf-custom-synthesis
https://www.sfdchem.com/organic-chemistry/carboxylic-acids-and-derivatives/glyceryl-propoxy-triacrylate.html
https://www.lookchem.com/casno52408-84-1.html
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-9020-propoxylated-glycerol-triacrylate-gps-2013-04-11-v0.pdf
https://www.chembk.com/en/chem/Propoxylated%20glycerol%20triacrylate
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.benchchem.com/product/b1606481#water-solubility-of-glycerol-triacrylate
https://www.benchchem.com/product/b1606481#water-solubility-of-glycerol-triacrylate
https://www.benchchem.com/product/b1606481#water-solubility-of-glycerol-triacrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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